Cas no 1157628-75-5 (2-methoxy-N-(2-methylbutyl)pyridin-3-amine)

• Product Name: 2-methoxy-N-(2-methylbutyl)pyridin-3-amine
• CAS No: 1157628-75-5
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 5206064
• Update Time: 2026-03-06

2-methoxy-N-(2-methylbutyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 2-methoxy-N-(2-methylbutyl)-
• 2-Methoxy-N-(2-methylbutyl)pyridin-3-amine
• 2-methoxy-N-(2-methylbutyl)pyridin-3-amine

• Inchi： 1S/C11H18N2O/c1-4-9(2)8-13-10-6-5-7-12-11(10)14-3/h5-7,9,13H,4,8H2,1-3H3
• InChI Key： MHJLQBBXYRUVRS-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC=C1NCC(C)CC

Additional information on 2-methoxy-N-(2-methylbutyl)pyridin-3-amine

Comprehensive Overview of 2-methoxy-N-(2-methylbutyl)pyridin-3-amine (CAS No. 1157628-75-5)

In the realm of specialized chemical compounds, 2-methoxy-N-(2-methylbutyl)pyridin-3-amine (CAS No. 1157628-75-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its systematic name, belongs to the class of pyridine derivatives, which are widely studied for their versatility in pharmaceuticals, agrochemicals, and material science. The presence of both methoxy and amine functional groups in its structure makes it a valuable intermediate for synthetic chemistry.

Recent trends in organic chemistry highlight a growing interest in nitrogen-containing heterocycles, with pyridine-based compounds like 2-methoxy-N-(2-methylbutyl)pyridin-3-amine being a focal point. Researchers are particularly intrigued by its potential role in drug discovery, where such molecules are often explored for their bioactivity. For instance, similar compounds have shown promise in central nervous system (CNS) targeting, a hot topic in neuroscience and pharmacology. This aligns with current searches for "novel CNS-active molecules" and "pyridine derivatives in medicine," which dominate academic and industrial queries.

The synthesis of 2-methoxy-N-(2-methylbutyl)pyridin-3-amine typically involves nucleophilic substitution reactions, a cornerstone of organic synthesis. Its CAS No. 1157628-75-5 serves as a unique identifier in databases like SciFinder and Reaxys, where users frequently search for "synthetic routes to methoxy-pyridine amines" or "CAS-numbered pyridine intermediates." The compound's lipophilic nature, attributed to the 2-methylbutyl side chain, also makes it a candidate for studies on membrane permeability—a critical factor in drug design.

Beyond pharmaceuticals, 2-methoxy-N-(2-methylbutyl)pyridin-3-amine has potential applications in agrochemical research. The methoxy group can influence the compound's interaction with biological targets, a feature explored in pesticide development. Searches like "pyridine amines in crop protection" reflect this interest. Additionally, its stability under various conditions makes it a subject of material science investigations, particularly in the design of functionalized polymers.

From an analytical perspective, CAS No. 1157628-75-5 is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are frequently queried by chemists seeking "analytical protocols for pyridine derivatives." The compound's spectral data is often shared in open-access repositories, catering to the rising demand for transparent research data—a trend driven by the open science movement.

In conclusion, 2-methoxy-N-(2-methylbutyl)pyridin-3-amine (CAS No. 1157628-75-5) exemplifies the intersection of structural ingenuity and applied chemistry. Its relevance to drug discovery, agrochemical innovation, and material engineering ensures its continued prominence in scientific discourse. As search queries evolve to include terms like "sustainable synthesis of pyridine amines" or "bioactive small molecules," this compound remains a compelling case study for researchers worldwide.